Ethyl 4-(2-aminoacetyl)piperazine-1-carboxylate hydrochloride

• IUPAC Name: ethyl 4-(2-aminoacetyl)piperazine-1-carboxylate;hydrochloride
• InChI: InChI=1S/C9H17N3O3.ClH/c1-2-15-9(14)12-5-3-11(4-6-12)8(13)7-10;/h2-7,10H2,1H3;1H
• InChI Key: VPTHDFWVMMOCHF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)CN.Cl
• Molecular Formula: C9H18ClN3O3
• Molecular Weight: 251.71 g/mol

Description

Synthesis Analysis

The synthesis of piperazine derivatives, such as Ethyl 4-(2-aminoacetyl)piperazine-1-carboxylate hydrochloride, has been a topic of interest in recent years. Various methods have been reported, including cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular structure of this compound is defined by its molecular formula, C9H18ClN3O3. The exact structure would require further analysis using techniques such as X-ray crystallography or NMR spectroscopy.

Mechanism of Action

The mechanism of action of Ethyl 4-(2-aminoacetyl)piperazine-1-carboxylate hydrochloride involves its binding to the NMDA receptor, which leads to the activation of the receptor and the influx of calcium ions into the cell. This influx of calcium ions triggers a cascade of intracellular signaling pathways that ultimately lead to changes in gene expression and synaptic plasticity.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects in different systems. In the central nervous system, this compound has been shown to enhance long-term potentiation (LTP), which is a process that underlies learning and memory. This compound has also been found to increase the release of various neurotransmitters such as glutamate, dopamine, and acetylcholine.

Advantages and Limitations for Lab Experiments

Ethyl 4-(2-aminoacetyl)piperazine-1-carboxylate hydrochloride has several advantages as a tool for scientific research. It is a potent and selective agonist of the NMDA receptor, which allows for precise manipulation of this receptor in experimental settings. This compound is also relatively stable and easy to synthesize, making it readily available for use in experiments.
One limitation of this compound is its potential toxicity. It has been found to be neurotoxic at high concentrations, which can limit its use in certain experiments. Additionally, the effects of this compound on different systems can be complex and difficult to interpret, requiring careful experimental design and analysis.

Future Directions

There are several future directions for the use of Ethyl 4-(2-aminoacetyl)piperazine-1-carboxylate hydrochloride in scientific research. One area of interest is the role of NMDA receptors in various neurological and psychiatric disorders such as Alzheimer's disease, schizophrenia, and depression. This compound can be used as a tool to study the mechanisms underlying these disorders and to develop new treatments.
Another future direction is the development of new compounds that target the NMDA receptor. This compound can serve as a starting point for the synthesis of new compounds with improved potency and selectivity, which can lead to the development of new drugs for various neurological and psychiatric disorders.
Conclusion
In conclusion, this compound is a valuable tool in scientific research due to its potent and selective agonist activity at the NMDA receptor. It has been used to study various aspects of biological systems and has provided insights into the mechanisms underlying learning and memory processes. While there are some limitations to its use, this compound remains an important compound in the field of biomedical research.

Scientific Research Applications

Ethyl 4-(2-aminoacetyl)piperazine-1-carboxylate hydrochloride has been widely used in scientific research as a tool to study various aspects of biological systems. One of its main applications is in the study of the central nervous system. This compound has been found to be a potent agonist of the N-methyl-D-aspartate (NMDA) receptor, which is a key player in the regulation of synaptic plasticity and learning and memory processes.